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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the role of adenosine A2A and A2B receptors in

the complex processes of neuroinflammation. Adenosine, a ubiquitous neuromodulator, fine-

tunes inflammatory responses in the central nervous system (CNS) primarily through these two

G-protein coupled receptors. Understanding their distinct and sometimes paradoxical functions

is critical for the development of novel therapeutic strategies for a range of neurodegenerative

and neurological disorders.

Adenosine A2A Receptors (A2AR) in
Neuroinflammation
The A2A receptor is a high-affinity adenosine receptor that is increasingly implicated as a key

regulator of neuroinflammatory processes.[1] Its expression is found on various CNS cells,

including microglia, astrocytes, and neurons, with levels often increasing in response to brain

insults.[2][3]

A2AR Signaling Pathway
Activation of the A2A receptor, which is predominantly coupled to the Gs protein, triggers a

signaling cascade that leads to the activation of adenylyl cyclase. This enzyme, in turn,

converts ATP to cyclic AMP (cAMP).[1][4] The subsequent increase in intracellular cAMP

activates Protein Kinase A (PKA), which can then phosphorylate various downstream targets,

including the transcription factor cAMP response element-binding protein (CREB).[5][6] This
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signaling pathway can have both pro- and anti-inflammatory consequences depending on the

cellular context and the specific downstream effectors.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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